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Compound of Interest

Compound Name:
Methyl 2-(5-fluoro-2-

nitrophenyl)acetate

Cat. No.: B1316380 Get Quote

CAS Number: 1241920-02-4

A Comprehensive Overview for Researchers and
Drug Development Professionals
This technical guide provides an in-depth analysis of Methyl 2-(5-fluoro-2-
nitrophenyl)acetate, a key intermediate in pharmaceutical synthesis. The document outlines

its chemical identity, physicochemical properties, synthesis protocols, safety information, and

its application in the development of therapeutic agents, particularly kinase inhibitors.

Chemical and Physical Properties
Methyl 2-(5-fluoro-2-nitrophenyl)acetate is an aromatic ester characterized by a phenyl ring

substituted with both a fluorine atom and a nitro group.[1] These electron-withdrawing groups

significantly influence the molecule's reactivity, making it a versatile reagent in organic

synthesis.[1]

Table 1: Physicochemical Properties
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Property Value

CAS Number 1241920-02-4

Molecular Formula C₉H₈FNO₄

Molecular Weight 213.16 g/mol [1][2]

IUPAC Name methyl 2-(5-fluoro-2-nitrophenyl)acetate

Solubility
Soluble in chloroform and Dimethyl Sulfoxide

(DMSO)[1]

Storage Conditions Room temperature[1]

| Stability | Moderately stable under ambient conditions; protect from prolonged exposure to

light and moisture[1] |

Synthesis and Manufacturing
The synthesis of Methyl 2-(5-fluoro-2-nitrophenyl)acetate is typically achieved through a

multi-step process. A common route involves the nitration and fluorination of a precursor,

followed by esterification.

Synthesis of the Carboxylic Acid Precursor
The precursor, 5-fluoro-2-nitrophenylacetic acid (CAS 29640-98-0), can be synthesized from 3-

methylphenethyl alcohol.[1]

Experimental Protocol:

Nitration and Fluorination:

In a reaction vessel, dissolve 3-methylphenethyl alcohol in chloroform.

Cool the solution to 0°C.

Add ammonium nitrate (NH₄NO₃) and trifluoroacetic anhydride (TFAA) to the cooled

solution.
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Maintain the reaction at 0°C with stirring.

Upon completion, the product, 5-fluoro-2-nitrophenylacetic acid, is isolated. This reaction

typically yields around 87%.[1]

Table 2: Synthesis Conditions for 5-fluoro-2-nitrophenylacetic acid

Parameter Value

Starting Material 3-Methylphenethyl alcohol

Reagents Ammonium nitrate, Trifluoroacetic anhydride

Solvent Chloroform

Temperature 0°C

| Yield | 87%[1] |

Esterification to Methyl 2-(5-fluoro-2-nitrophenyl)acetate
Experimental Protocol:

The synthesized 5-fluoro-2-nitrophenylacetic acid is treated with methanol.

An acid catalyst, such as sulfuric acid (H₂SO₄), is added to the mixture.[1]

The reaction is stirred until completion to yield Methyl 2-(5-fluoro-2-nitrophenyl)acetate.

Diagram 1: Synthesis Workflow
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Caption: A simplified workflow for the synthesis of Methyl 2-(5-fluoro-2-nitrophenyl)acetate.

Applications in Drug Development
Methyl 2-(5-fluoro-2-nitrophenyl)acetate is a valuable intermediate in the synthesis of

complex pharmaceutical molecules. Its primary application lies in serving as a precursor for

active pharmaceutical ingredients (APIs), particularly those targeting kinase inhibition and G-

protein-coupled receptors (GPCRs).[1] The presence of the nitro and fluoro groups allows for

fine-tuning of the electronic properties of the final compound, which can enhance binding

affinity to biological targets.[1]

A notable application is in the synthesis of novel tyrosine kinase inhibitors. The nitro group can

be readily reduced to an amine, which is a critical step in forming the pharmacophoric hinge-

binding motif essential for the activity of many kinase inhibitors.[1]

Diagram 2: Role in Kinase Inhibitor Synthesis
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Caption: The role of Methyl 2-(5-fluoro-2-nitrophenyl)acetate as a precursor in the synthesis

of tyrosine kinase inhibitors.

Targeted Signaling Pathways
Tyrosine kinase inhibitors developed from this intermediate are designed to modulate specific

signaling pathways implicated in diseases such as cancer. These pathways are often

constitutively activated in cancer cells, leading to uncontrolled cell proliferation and survival.

Diagram 3: Simplified Tyrosine Kinase Signaling Pathway
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Caption: Inhibition of a receptor tyrosine kinase signaling pathway by a synthesized inhibitor.

Safety and Handling
While a specific Safety Data Sheet (SDS) for Methyl 2-(5-fluoro-2-nitrophenyl)acetate is not

readily available in the provided search results, general precautions for handling aromatic nitro

compounds and esters should be followed.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.

Ventilation: Use only in a well-ventilated area or under a chemical fume hood.

Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Wash hands and any

exposed skin thoroughly after handling.

Storage: Store in a tightly closed container in a dry and well-ventilated place.

Conclusion
Methyl 2-(5-fluoro-2-nitrophenyl)acetate is a key chemical intermediate with significant

applications in the pharmaceutical industry, particularly in the synthesis of kinase inhibitors for

targeted cancer therapy. Its synthesis, while requiring careful control of reaction conditions,

provides a versatile platform for the development of novel therapeutic agents. Further research

into its applications and the development of more efficient synthetic routes will continue to be of

high interest to the drug development community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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